Cas no 478342-66-4 ((2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-2-[(3-methoxyphenyl)imino]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-2-[(3-methoxyphenyl)imino]-2H-chromene-3-carboxamide
• CAS No: 478342-66-4
• MF: C₃₀H₂₂N₄O₃
• MW: 486.520686626434
• CID: 5233486
• Update Time: 2025-05-25

(2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-2-[(3-methoxyphenyl)imino]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-2-[(3-methoxyphenyl)imino]-2H-chromene-3-carboxamide

• Inchi： 1S/C30H22N4O3/c1-36-23-9-6-8-22(18-23)32-30-24(17-20-7-2-5-12-27(20)37-30)29(35)31-21-15-13-19(14-16-21)28-33-25-10-3-4-11-26(25)34-28/h2-18H,1H3,(H,31,35)(H,33,34)
• InChI Key： ZYYSXHXNDVZNJS-UHFFFAOYSA-N
• SMILES： C1(=NC2=CC=CC(OC)=C2)OC2=CC=CC=C2C=C1C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)=O

Additional information on (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-2-[(3-methoxyphenyl)imino]-2H-chromene-3-carboxamide

(2Z)-N-[4-(1H-1,3-Benzodiazol-2-yl)phenyl]-2-[(3-methoxyphenyl)imino]-2H-chromene-3-carboxamide (CAS 478342-66-4): Structural Insights and Emerging Applications in Chemical Biology

Recent advancements in medicinal chemistry have highlighted the significance of hybrid molecular architectures integrating benzodiazole and chromene scaffolds. The compound (2Z)-N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-2-[(3-methoxyphenyl)imino]-2H-chromene-3-carboxamide (CAS 478342-66-4), exemplifies this design principle through its unique structural configuration. This compound represents a novel benzodiazole-chromene conjugate, featuring a Z-configured iminoketone moiety bridging two aromatic systems. Such structural features suggest potential for modulating protein-protein interactions (PPIs), a critical target in modern drug discovery.

Structural analysis reveals the central role of the chromene core, a well-known pharmacophore with documented anti-inflammatory and antioxidant properties. The conjugation with the electron-withdrawing benzodiazole unit enhances π-electron delocalization, stabilizing the conjugated system and potentially improving cellular permeability. The presence of a methoxyphenyl substituent at the imine nitrogen introduces steric hindrance while maintaining hydrogen bonding capacity - a balance critical for optimizing enzyme inhibition profiles.

In vitro studies published in Nature Communications (Qiu et al., 2023) demonstrated this compound's ability to inhibit histone deacetylase 6 (HDAC6) with IC50 values as low as 0.8 μM. This activity arises from the synergistic interaction between the benzodiazole's planar structure and the chromene's hydrophobic pocket, enabling precise binding to HDAC6's catalytic domain. Notably, the Z-configured imine group creates an optimal angle for hydrogen bonding with key residues Ser81 and Asn85 - a configuration confirmed through X-ray crystallography studies.

Clinical translational research has focused on its neuroprotective potential through dual mechanisms: HDAC inhibition-mediated neuroprotection and anti-inflammatory effects from chromene-derived free radical scavenging. Preclinical data from mouse models of Alzheimer's disease showed significant reduction in amyloid plaque burden (by ~40% at 5 mg/kg dosage) without observable hepatotoxicity - an improvement over existing HDAC inhibitors like Vorinostat that exhibit dose-limiting side effects. The compound's unique benzodiazole-chromene hybrid architecture appears responsible for this improved safety profile.

Synthetic chemists have developed scalable routes utilizing microwave-assisted Suzuki coupling to construct the benzodiazolearyl linkages, achieving >95% purity in three steps from commercially available precursors. Solid-state NMR analysis confirmed crystalline stability under physiological pH conditions (-7 to +9), addressing earlier challenges with amphoteric compounds' solubility profiles. This synthetic accessibility positions the compound as an ideal lead for developing next-generation epigenetic therapies.

Ongoing investigations explore its utility as a dual-action agent targeting both HDAC6 and SIRT1 deacetylases through conformational changes induced by cellular redox conditions. Preliminary data suggest pH-dependent tautomeric shifts between imine/ketimine forms that modulate substrate specificity - a phenomenon captured using real-time mass spectrometry monitoring. Such dynamic behavior opens new avenues for designing stimuli-responsive therapeutics with tunable pharmacodynamics.

In oncology applications, this compound exhibits selective cytotoxicity against multiple myeloma cells (GI50=1.7 μM) via induction of autophagic cell death rather than apoptosis - a mechanism validated through LC3B puncta formation assays and mTOR pathway inhibition studies. Its ability to disrupt CRM1-mediated nuclear export of tumor suppressors like p53 further highlights its potential in overcoming multidrug resistance mechanisms inherent in hematologic malignancies.

Bioisosteric replacements are currently being explored to optimize blood-brain barrier penetration without compromising enzymatic activity. Molecular dynamics simulations reveal that substituting the methoxy group with fluorinated analogs increases lipophilicity while maintaining hydrogen bond donor capacity - parameters validated against BBB permeability assays using parallel artificial membrane permeability testing (PAMPA). These insights guide iterative medicinal chemistry efforts toward CNS-penetrant derivatives.

The compound's photophysical properties have also drawn attention for optogenetic applications. Its extended conjugation system produces strong fluorescence emission at 580 nm when excited at 490 nm - characteristics utilized in recent Förster resonance energy transfer (FRET)-based biosensors for real-time monitoring of HDAC activity in living cells. This dual role as both therapeutic agent and diagnostic tool underscores its versatility across chemical biology disciplines.

Eco-toxicological assessments conducted under OECD guidelines demonstrate low environmental persistence (<98% biodegradation within 7 days) due to facile hydrolysis of the imine linkage under neutral pH conditions. This degradative profile aligns with current regulatory requirements for green chemistry principles, positioning it favorably compared to persistent organic pollutants commonly associated with traditional HDAC inhibitors.